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Compound of Interest

Compound Name: Pimeloyl chloride

Cat. No.: B089887

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Heptanedioyl dichloride, a versatile
di-acyl chloride reagent. It covers its fundamental chemical identity, physical properties,
synthesis, and key applications in research and development, with a particular focus on its
relevance to drug discovery.

Chemical Identity and Synonyms

Heptanedioyl dichloride is a chemical compound with the CAS Registry Number 142-79-0.[1][2]
[31[4][5][6][7] A deprecated CAS number for this compound is 73451-54-4.[1][3][4] Its IUPAC
name is heptanedioy! dichloride.[3][5][7]

Due to its widespread use, it is known by a variety of synonyms. The most common of these
are listed below:

o Pimeloyl chloride[1][2][3][4][5][6][8]

Heptanedioyl chloride[4][6][8]

Pimelyl chloride[4][6]

Pimelic dichloride[4][6]

1,7-Heptanediacid dichloride[2][8]
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o Heptanedioic acid dichloride[2][6]
o Pimeloylchloride[1][3]
e Pentane-1,5-dicarbonyl chloride[6][8]

Physicochemical Properties

A summary of the key physicochemical properties of Heptanedioyl dichloride is presented in the
table below for easy reference.

Property Value

Molecular Formula C7H10CI202[1][2][3]

Molecular Weight 197.06 g/mol [1][2][3]

Appearance Colorless liquid[6][8]

Melting Point 103-105 °C[1][2][4][8]

Boiling Point 113 °C at 5 mmHg[1][2][4][8]
Density 1.205 g/mL at 25 °C[1][2][8]
Refractive Index n20/D 1.469 (lit.)[1][2][8]

Solubility Slightly soluble (5.1 g/L at 25 °C)[6]

Synthesis of Heptanedioyl Dichloride

Heptanedioyl dichloride can be synthesized from its corresponding dicarboxylic acid, pimelic
acid (heptanedioic acid), through a reaction with thionyl chloride.[5] This is a common method
for converting carboxylic acids to acyl chlorides.
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Synthesis of Heptanedioyl dichloride from Pimelic acid.

Applications in Research and Drug Development

Heptanedioyl dichloride serves as a valuable bifunctional linker and building block in organic

synthesis. Its two reactive acyl chloride groups allow for the formation of covalent bonds with a

variety of nucleophiles, making it a key reagent in the synthesis of more complex molecules.

Key applications include:

Synthesis of Bis-acylureas: It is used in coupling reactions with ureas to form bis-acylureas.

[1](8]

Preparation of Haptens for Antibody Production: Heptanedioyl dichloride is utilized in the
preparation of triacetyl-15-pimelate-nivalenol, a hapten required for the production of
antibodies against nivalenol tetraacetate.[1][3]

Synthesis of Macrocyclic Compounds: It undergoes condensation with stannoxanes to form
macrocyclic tetralactones.[1][8]

Development of Transcription Factor Modulators: This compound has been cited in literature
related to the development of novel transcription factor modulators.[5]
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The integration of chlorine atoms into molecules is a significant strategy in medicinal chemistry,
with over a quarter of all FDA-approved drugs containing at least one chlorine atom.[9]
Chlorine can modulate a molecule's pharmacokinetic and pharmacodynamic properties. While
Heptanedioyl dichloride is primarily a reagent, its utility in synthesizing novel chemical entities
underscores its importance in the broader context of drug discovery.

Experimental Protocols

While detailed, step-by-step experimental protocols are highly specific to the desired product, a
general reaction condition for the use of Heptanedioyl dichloride has been reported. For
instance, a reaction involving Heptanedioyl dichloride can be carried out in the presence of
sodium carbonate at a controlled temperature of O - 20 °C for approximately 2.5 hours.[1]

The following diagram illustrates a generalized experimental workflow for a reaction involving
Heptanedioyl dichloride as a linker.
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Generalized experimental workflow using Heptanedioyl dichloride.

Safety Information

Heptanedioyl dichloride is a corrosive substance. It causes severe skin burns and eye damage.
[3][6] It is crucial to handle this chemical with appropriate personal protective equipment (PPE),
including gloves, protective clothing, and eye/face protection, in a well-ventilated area or fume
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hood.[6] For detailed safety information, always refer to the Safety Data Sheet (SDS) provided
by the supplier.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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